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An In-Depth Technical Guide to the Synthesis and Preparation of Solvent Red 135

Introduction

Solvent Red 135, identified by the Colour Index name C.I. 564120, is a high-performance
synthetic dye belonging to the perinone class of colorants.[1][2] With the chemical formula
C1sHeClaN20 and CAS numbers 20749-68-2 and 71902-17-5, it presents as a vibrant,
yellowish-red powder.[1][3] This dye is highly valued in industrial applications for its exceptional
thermal stability, with a melting point of approximately 318°C and heat resistance in polystyrene
reaching up to 300°C.[4][5] Furthermore, it exhibits excellent lightfastness and migration
resistance.[4]

Chemically, Solvent Red 135 is characterized by its poor solubility in water but good solubility
in various organic solvents such as acetone, chloroform, and ethanol.[6] This property is
fundamental to its classification as a solvent dye and dictates its primary applications. It is
extensively used for coloring a wide variety of polymers and plastics, including polystyrene
(PS), acrylonitrile butadiene styrene (ABS), polymethyl methacrylate (PMMA), polyvinyl
chloride (PVC), and polyethylene terephthalate (PET).[3][6] It is also a key colorant for
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polyester fiber pulp.[2][6] The synthesis of Solvent Red 135 is a well-established industrial
process, primarily achieved through a condensation reaction, which can be adapted into
several methodologies to balance production cost, yield, and final product quality.

Core Synthesis Chemistry

The synthesis of Solvent Red 135 is fundamentally a two-step condensation reaction between
two key aromatic precursors: 4,5,6,7-Tetrachloroisobenzofuran-1,3-dione (commonly known as
tetrachlorophthalic anhydride or TCPA) and 1,8-Naphthylenediamine.[1][7][8]

The Fundamental Reaction Mechanism:
The reaction proceeds through a two-stage mechanism within a heated, acidic environment.[7]

o Formation of the Perinone Backbone: The initial step involves the nucleophilic attack of an
amino group from 1,8-naphthylenediamine onto one of the carbonyl carbons of
tetrachlorophthalic anhydride. This is followed by a condensation reaction that forms an
intermediate amide linkage.

» Ring Closure and Aromatization: Under sustained heating in a reflux state, a second
intramolecular condensation occurs. The remaining amino group attacks the other carbonyl
group, leading to cyclization and the elimination of water molecules. This ring-closure and
subsequent aromatization yield the stable, fused perinone structure characteristic of Solvent
Red 135.[7]
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Overall Synthesis Reaction of Solvent Red 135

Reactants

4.5,6,7-Tetrachloroisobenzofuran-1,3-dione 1 8-Naphthvlenediamine
(Tetrachlorophthalic Anhydride) ’ phthy

Heat (Reflux)
Acidic Catalyst (e.g., HCI)
8-15 hours

Condensation
- 2H20

Progluct

Solvent Red 135
(C.1. 564120)
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Caption: Experimental workflow for the organic solvent method.

Method 2: The Hybrid Solvent-Aqueous Method

To overcome the limitations of the purely solvent-based and agueous-phase methods, an
improved hybrid approach has been developed and patented. [9][10]* Principle & Rationale:
This method uses a mixed reaction medium consisting of an aqueous hydrochloric acid
solution, a water-miscible polar organic solvent (1-50% of the total medium), and a small
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amount of a non-ionic surface-active catalyst (0.01-2%). [9][10]The organic solvent component
(e.g., alcohol, acetic acid, DMF) helps improve product quality, while the aqueous HCI base
keeps costs low and simplifies workup. The surfactant, such as a fatty alcohol-polyoxyethylene
ether, likely acts as a phase-transfer catalyst, enhancing the interaction between reactants. [9]
[11]This synergistic approach aims to achieve the high quality of the solvent method with the
low cost and ease of the aqueous method. [9]

Charge Reactants, Aqueous HCI,
Polar Organic Solvent & Surfactant

Heat to Reflux
(8-15 hours)

Filter Mixture

Wash Filter Cake with Water
(until filtrate is neutral)

Dry Product

Cost-Effective, High-Quality
Solvent Red 135

Click to download full resolution via product page

Caption: Experimental workflow for the hybrid solvent-aqueous method.
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Data Summary: Comparison of Synthesis

Methodologies

Parameter

Organic Solvent Method

Hybrid Solvent-Aqueous
Method

Reaction Medium

Polar organic solvent (e.g., o-
dichlorobenzene, acetic acid)
[11]

Aqueous HCI, polar organic
solvent, and non-ionic
surfactant [9][11]

Typical Reaction Time

~6 hours [11]

8-15 hours [9]

Temperature

~140°C (Reflux) [11]

Reflux Temperature [9]

Reported Yield

High (~97.6%) [11]

High (~98%) [10][11]

Product Quality

High vividness, high purity [9]

Good quality, comparable to
standard [9][11]

Advantages

Excellent product quality and

vividness [9]

Good product quality, low
production cost, simple workup
[91[10]

Disadvantages

Difficult product separation,
high solvent recovery cost,

high energy use [9][10]

Longer reaction times
compared to the pure solvent
method [9][11]

Detailed Experimental Protocols

The following protocols are adapted from published methodologies and serve as a guide for

laboratory-scale synthesis.

Protocol 1: Organic Solvent Method

Adapted from literature reports.[11]

 In a three-necked flask equipped with a mechanical stirrer and reflux condenser, add

204.04g of o-dichlorobenzene and 10.20g of acetic acid.

e Add 16.61g (0.105 mol) of 1,8-diaminonaphthalene and 28.59g (0.1 mol) of
tetrachlorophthalic anhydride to the flask.
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Begin stirring and heat the mixture to 140°C. Maintain this temperature under reflux for 6
hours.

After the reaction is complete, introduce water vapor into the system to perform steam
distillation, separating and recovering the o-dichlorobenzene.

Hot filter the remaining residue from the distillation.

Wash the collected filter cake with hot water (approx. 85°C) until the filtrate runs clear and
has a neutral pH (6-8).

Dry the final product to obtain Solvent Red 135 solid. The expected yield is approximately
39.839g (97.6%). [11]

Protocol 2: Hybrid Solvent-Aqueous Method

Adapted from patent literature.[9][10][11]

In a three-necked flask equipped with a mechanical stirrer and reflux condenser, add 300g of
13% aqueous hydrochloric acid solution and 60g of alcohol (e.g., ethanol).

Sequentially add 28.69g of tetrachlorophthalic anhydride, 15.8g of 1,8-naphthalenediamine,
and 0.3g of a non-ionic surfactant (e.g., fatty alcohol polyoxyethylene ether).

Commence stirring and begin heating the mixture to its reflux temperature.

Maintain the reaction under reflux for 10 hours.

After the reaction period, cool the mixture and filter to isolate the solid product.

Wash the filter cake thoroughly with clear water until the filtrate becomes neutral.

Dry the product to obtain Solvent Red 135. The expected yield is approximately 40.0g
(98%). [11]

Post-Synthesis Purification and Processing
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Regardless of the synthetic route, a robust purification process is essential to achieve the
desired quality and remove unreacted materials and byproducts.

e Primary Filtration: The crude dye is first isolated from the reaction mixture via vacuum
filtration. [7]2. Washing: This is a critical step to remove residual acid, salts, and other water-
soluble impurities. The filter cake is typically washed with water until the filtrate is neutral. [9]
[11]For enhanced purity, a countercurrent washing step with a methanol/water mixture (e.g.,
70:30 v/v) can be employed, which is particularly effective at reducing the content of
impurities like hexachlorobenzene (HCB) by 40-60%. [7]3. Drying: The washed product is
dried in an oven to remove residual moisture, yielding the final bright red powder.

CCrude Reaction Mixtura
Grimary Vacuum FiItratiorD

GWat\é\:ztsrhMFé:[ﬁ;r%zli/l:/?laterD Filtrate (Impurities, Acid, Salts)

Purified Solvent Red 135

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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